4-(Aminomethyl)-3-iodophenol

• Molecular Formula: C7H8INO
• Molecular Weight: 249.05 g/mol
• IUPAC Name: 4-(aminomethyl)-3-iodophenol
• InChI: InChI=1S/C7H8INO/c8-7-3-6(10)2-1-5(7)4-9/h1-3,10H,4,9H2
• InChI Key: ORKHNSKBSZOINH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)I)CN

Description

4-(Aminomethyl)-3-iodophenol is an aromatic compound featuring a phenol core substituted with an iodine atom at the 3-position and an aminomethyl group (–CH₂NH₂) at the 4-position. This structure confers unique physicochemical properties, such as moderate polarity due to the hydroxyl (–OH) and amine (–NH₂) groups, and enhanced stability from the electron-withdrawing iodine substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(Aminomethyl)-3-iodophenol typically involves the iodination of 4-(Aminomethyl)phenol. One common method is the electrophilic aromatic substitution reaction, where iodine is introduced to the phenol ring in the presence of an oxidizing agent such as hydrogen peroxide or sodium hypochlorite. The reaction is usually carried out in an aqueous or organic solvent under controlled temperature conditions to ensure selective iodination at the desired position.

Industrial Production Methods: Industrial production of 4-(Aminomethyl)-3-iodophenol may involve large-scale iodination processes using continuous flow reactors to enhance efficiency and yield. The use of catalysts and optimized reaction conditions can further improve the selectivity and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 4-(Aminomethyl)-3-iodophenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The iodine atom can be reduced to form deiodinated products.

Substitution: The iodine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophiles like sodium azide (NaN3) or thiols (R-SH) can be used for substitution reactions.

Major Products:

Oxidation: Quinones or other oxidized phenolic compounds.

Reduction: Deiodinated phenols.

Substitution: Azido or thiol-substituted phenols.

Scientific Research Applications

4-(Aminomethyl)-3-iodophenol has diverse applications in scientific research:

Chemistry: It serves as a precursor for the synthesis of various organic compounds and as a reagent in organic synthesis.

Biology: It is used in the study of enzyme mechanisms and as a probe for biochemical assays.

Industry: It is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(Aminomethyl)-3-iodophenol involves its interaction with molecular targets such as enzymes and receptors. The amino group can form hydrogen bonds with active sites, while the iodine atom can participate in halogen bonding, influencing the compound’s binding affinity and specificity. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

3-(Dimethylamino)-4-iodophenol

• Structure: Differs by replacing the aminomethyl group with a dimethylamino (–N(CH₃)₂) group at the 4-position.
• Properties: Higher steric hindrance and reduced hydrogen-bonding capacity compared to 4-(Aminomethyl)-3-iodophenol.

4-(Aminomethyl)pyridine Derivatives

• Example: 4-(Aminomethyl)pyridine, 4-(methylamino)pyridine.
• Activity: These analogs of 4-aminopyridine (4-AP) exhibit enhanced potency in potentiating high-voltage-activated calcium channels (HVACCs). For instance, 4-di(methylamino)pyridine at 1–3 mM concentrations showed greater efficacy than 4-AP in neuronal studies .
• Key Difference: Replacement of the phenol ring with pyridine alters electronic properties, increasing basicity and interaction with ion channels.

Eugenol-derived Aminomethyl Compounds

• Example: 4-allyl-2-methoxy-6-phenylaminomethylphenol.
• The presence of methoxy and allyl groups modulates toxicity compared to simpler aminomethylphenols .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Key Substituents	Melting Point (°C)	Biological Activity
4-(Aminomethyl)-3-iodophenol	~263 (estimated)	–OH, –CH₂NH₂, I	Not reported	Potential ion channel modulation
3-(Dimethylamino)-4-iodophenol	263.08	–OH, –N(CH₃)₂, I	Not reported	Lab reagent (specifics unknown)
4-Di(methylamino)pyridine	136.19	Pyridine, –N(CH₃)₂	Not reported	HVACCs potentiation (>4-AP)
4-Iododiphenyl	280.04	I, biphenyl	112	Synthetic intermediate

Notes:

• Iodine increases molecular weight and may elevate melting points in aromatic systems (e.g., 4-iododiphenyl, m.p. 112°C vs. 4,4'-dichloro-ditolyl, m.p. 58–59°C) .
• Aminomethyl groups enhance solubility in polar solvents, whereas dimethylamino groups favor organic phases.